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Compound of Interest

3,4-Dihydroxybenzeneacetic acid-
d3

Cat. No.: B12371791

Compound Name:

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dihydroxyphenylacetic acid-d3 (DOPAC-d3) is the deuterated form of 3,4-
Dihydroxyphenylacetic acid (DOPAC), a primary metabolite of the neurotransmitter dopamine.
[1][2] The strategic replacement of hydrogen atoms with deuterium isotopes results in a
molecule with a higher mass, making it an ideal internal standard for mass spectrometry-based
guantification of endogenous DOPAC.[1] Its application is critical in neuroscience research,
clinical diagnostics, and drug development for the accurate measurement of dopamine turnover
and the study of neurological and psychiatric disorders.[3][4]

Chemical and Physical Properties

DOPAC-d3 shares the same chemical structure as DOPAC, with the exception of three
deuterium atoms incorporated into the phenyl ring and two on the acetic acid side-chain. This
isotopic labeling does not significantly alter its chemical properties but provides a distinct mass-
to-charge ratio (m/z) for mass spectrometric analysis.

Table 1: Chemical and Physical Properties of DOPAC and DOPAC-d3
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Property

DOPAC

DOPAC-d3

Synonyms

Homoprotocatechuic acid,

Dopacetic acid

3,4-Dihydroxyphenylacetic acid
(ring-Ds, 2,2-D2)

Molecular Formula

CsHgOa

(HO)2C6eD3CD2COOH

Molecular Weight 168.15 g/mol [5] 173.18 g/mol [1]
Unlabeled CAS Number 102-32-9[5] 102-32-9
Labeled CAS Number N/A 60696-39-1[1]

Individual form, neat

Appearance Off-white powder[5] )
concentration[1]
Purity =298% 98%I[1]
Room temperature, away from  Room temperature, away from
Storage

light and moisture

light and moisture[1]

Role in Dopamine Metabolism

Dopamine is metabolized in the brain through two primary enzymatic pathways involving
Monoamine Oxidase (MAO) and Catechol-O-Methyltransferase (COMT).[2][6] DOPAC is a key
product of the MAO pathway. The subsequent action of COMT on DOPAC leads to the
formation of homovanillic acid (HVA), the final major dopamine metabolite.[2] Monitoring the

levels of DOPAC provides a direct measure of dopamine turnover mediated by MAO.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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